Cas no 94367-42-7 (Methylnissolin-3-O-glucoside)

• Product Name: Methylnissolin-3-O-glucoside
• CAS No: 94367-42-7
• MF: C₂₃H₂₆O₁₀
• MW: 462.446547985077
• MDL: MFCD29904540
• CID: 1057900
• Update Time: 2024-10-25

Methylnissolin-3-O-glucoside Chemical and Physical Properties

Names and Identifiers

• (6aR, 11 aR)-3-hydroxy-9,l0-dimethoxy pterocarpan--7--O--β--D--glucoside
• Methylnissolin-3-O-glucoside
• (6aR,11aR)-3-Hydroxy-9,10-dimethoxypterocarpan 3-O-β-D-glycoside
• (6aR,11aR)-9,10-Dimethoxypterocarpan 3-O-β-D-glucoside
• 6H-Benzofuro[3,2-c][1]benzopyran, β-D-glucopyranoside deriv.
• 9,10-Dimethoxy-pterocarpan-3-O-β-D-glucopyranoside
• β-D-Glucopyranoside, 6a,11a-dihydro-9,10-dimethoxy-6H-benzofuro[3,2-c][1]benzopyran-3-yl, (6aR-cis)-
• (6aR,11aR)-9,10-Dimethoxypterocarpan 3-O-beta-D-glucoside
• Astrapterocarpan glucoside
• 9-O-Methylnissolin 3-O-glucoside
• (6aR,11aR)-6a,11a-Dihydro-9,10-dimethoxy-6H-benzofuro[3,2-c][1]benzopyran-3-yl β-D-glucopyranoside (ACI)
• D
• 6H-Benzofuro[3,2-c][1]benzopyran, β-D-glucopyranoside deriv. (ZCI)
• β-D-Glucopyranoside, 6a,11a-dihydro-9,10-dimethoxy-6H-benzofuro[3,2-c][1]benzopyran-3-yl, (6aR-cis)- (ZCI)
• (6aR,11aR)-3-Hydroxy-9,10-dimethoxypterocarpan 3-O-β-D-glucoside
• 9,10-Dimethoxypterocarpan 3-O-β-D-glucopyranoside
• 9,10-Dimethoxypterocarpan 3-O-β-D-glucoside

• MDL： MFCD29904540
• Inchi： 1S/C23H26O10/c1-28-14-6-5-11-13-9-30-15-7-10(3-4-12(15)20(13)33-21(11)22(14)29-2)31-23-19(27)18(26)17(25)16(8-24)32-23/h3-7,13,16-20,23-27H,8-9H2,1-2H3/t13-,16+,17+,18-,19+,20-,23+/m0/s1
• SMILES： O(C1C(OC)=CC=C2C=1O[C@H]1C3C=CC(=CC=3OC[C@H]12)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)C

Computed Properties

• Exact Mass: 462.15300
• Monoisotopic Mass: 462.15259702 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 462.4
• XLogP3: 0.8
• Topological Polar Surface Area: 136

Experimental Properties

• Color/Form: Powder
• Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.083 g/l) (25 º C),
• PSA: 136.30000
• LogP: 0.49220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pterocarpans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Furanoisoflavonoids Pterocarpans
• Flavonones